Cas no 34314-63-1 (2H-1,3-Oxazine-2,6(3H)-dione)

2H-1,3-Oxazine-2,6(3H)-dione structure
2H-1,3-Oxazine-2,6(3H)-dione structure
Product Name:2H-1,3-Oxazine-2,6(3H)-dione
CAS No:34314-63-1
MF:C4H3NO3
MW:113.071521043777
CID:307012
PubChem ID:73278
Update Time:2025-09-21

2H-1,3-Oxazine-2,6(3H)-dione Chemical and Physical Properties

Names and Identifiers

    • 2H-1,3-Oxazine-2,6(3H)-dione
    • 3H-1,3-oxazine-2,6-dione
    • 3-OXAURACIL
    • 1,3-oxazine-2,6-dione
    • 2,3-Dihydro-1,3-6H-oxazine-2,6-dione
    • 2H-1,3(3H)-oxazine-2,6-dione
    • 2H-1,3-Oxazin-2,6(3H)-dion
    • 3H-[1,3]oxazine-2,6-dione
    • DTXSID30187878
    • SCHEMBL288527
    • 2,3-DIHYDRO-6H-1,3-OXAZINE-2,6-DIONE
    • CS-0359236
    • WQAIPNTUCFSZRZ-UHFFFAOYSA-N
    • NSC 163038
    • 2H-1,6(3H)-dione
    • UNII-14LW71VVM6
    • A912662
    • AKOS004903244
    • 14LW71VVM6
    • CHEMBL3250627
    • oxy-6h-1,3-oxazin-6-one
    • BRN 0112222
    • NSC-163038
    • NSC163038
    • 34314-63-1
    • 2-27-00-00295 (Beilstein Handbook Reference)
    • FT-0725220
    • 2,3-dihydro-1,3-6H-oxazinedione
    • DTXCID90110369
    • DB-081736
    • MDL： MFCD00050409
    • Inchi： 1S/C4H3NO3/c6-3-1-2-5-4(7)8-3/h1-2H,(H,5,7)
    • InChI Key： WQAIPNTUCFSZRZ-UHFFFAOYSA-N
    • SMILES： O1C(C=CNC1=O)=O

Computed Properties

  • Exact Mass: 113.01100
  • Monoisotopic Mass: 113.011293
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 0
  • Complexity: 161
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 55.4
  • Surface Charge: 0
  • Tautomer Count: 4
  • XLogP3: -0.4

Experimental Properties

  • Color/Form: Not determined
  • Density: 1.416
  • Boiling Point: °Cat760mmHg
  • Flash Point: °C
  • Refractive Index: 1.494
  • PSA: 63.07000
  • LogP: -0.67190
  • Solubility: Not determined

2H-1,3-Oxazine-2,6(3H)-dione Security Information

  • Hazard Category Code： 22
  • Safety Instruction： 36
  • Hazardous Material Identification： Xn
  • Storage Condition：(BD265645)

2H-1,3-Oxazine-2,6(3H)-dione Customs Data

  • HS CODE：2934999090
  • Customs Data：

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

2H-1,3-Oxazine-2,6(3H)-dione Pricemore >>

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